Omeprazole Sulfone N-Oxide

Specification

• CAS No.: 158812-85-2
• Molecular Formula: C17H19N3O5S
• Molecular Weight: 377.4 g/mol
• IUPAC Name: 6-methoxy-2-[(4-methoxy-3,5-dimethyl-1-oxidopyridin-1-ium-2-yl)methylsulfonyl]-1H-benzimidazole
• Standard InChI: InChI=1S/C17H19N3O5S/c1-10-8-20(21)15(11(2)16(10)25-4)9-26(22,23)17-18-13-6-5-12(24-3)7-14(13)19-17/h5-8H,9H2,1-4H3,(H,18,19)
• Standard InChI Key: ZBGMHRIYIGAEGJ-UHFFFAOYSA-N
• SMILES: CC1=C[N+](=C(C(=C1OC)C)CS(=O)(=O)C2=NC3=C(N2)C=C(C=C3)OC)[O-]
• Canonical SMILES: CC1=C[N+](=C(C(=C1OC)C)CS(=O)(=O)C2=NC3=C(N2)C=C(C=C3)OC)[O-]

Introduction

Chemical Identity and Structure

Omeprazole Sulfone N-Oxide is identified by the CAS number 158812-85-2. It has a molecular formula of C17H19N3O5S with a molecular weight of 377.41. The compound is also known by numerous synonyms in scientific literature and pharmaceutical industry, including:

• Omeprazole EP Impurity I

• Omeprazole Impurity I

• Esomeprazol impurity G

• Esomeprazole impurity G

• Omeprazole Sulphoxide

Structurally, Omeprazole Sulfone N-Oxide is characterized as 5-Methoxy-2-[[(4-methoxy-3,5-dimethyl-1-oxido-2-pyridinyl)methyl]sulfonyl]-1H-benzimidazole or 6-Methoxy-2-[[(4-methoxy-3,5-dimethyl-1-oxido-2-pyridinyl)methyl]sulfonyl]-1H-benzimidazole, depending on the numbering system used. This compound is closely related to Omeprazole Sulfone (CAS: 88546-55-8), which is another significant metabolite of omeprazole.

Physical and Chemical Properties

Omeprazole Sulfone N-Oxide possesses distinctive physical and chemical properties that are important for its identification, handling, and analysis. These properties are summarized in the following table:

Property	Value
Physical State	Solid
Color	White to Off-White
Melting Point	200-202°C
Boiling Point	694.4±65.0 °C (Predicted)
Density	1.40±0.1 g/cm³ (20°C, 760 Torr)
pKa	8.14±0.10 (Predicted)
Solubility	Slightly soluble in DMSO and Methanol (when heated)
Storage Conditions	Refrigeration recommended
FDA UNII	3GZ7SI3024

The compound exhibits limited solubility in common solvents, being only slightly soluble in dimethyl sulfoxide (DMSO) and requiring heat for dissolution in methanol. This limited solubility profile has implications for its analytical detection and pharmaceutical formulation considerations.

Relationship to Omeprazole and Esomeprazole

Omeprazole Sulfone N-Oxide is structurally related to omeprazole and esomeprazole, which are widely used proton pump inhibitors for the treatment of acid-related gastrointestinal disorders. It is specifically classified as an impurity in both omeprazole and esomeprazole according to European Pharmacopoeia standards.

Understanding the relationship between Omeprazole Sulfone N-Oxide and its parent compounds is crucial in pharmaceutical quality control and metabolic studies. While Omeprazole Sulfone (a related compound) is recognized as a major metabolite of omeprazole produced by cytochrome P450 (CYP) 3A4 sulfoxidation, Omeprazole Sulfone N-Oxide represents a further oxidized derivative.

The presence of the N-oxide group differentiates this compound from Omeprazole Sulfone, potentially affecting its pharmacological properties and metabolic fate. This structural distinction is important for analytical characterization and quality control in pharmaceutical manufacturing.

Manufacturer	Product Number	Description	Packaging	Price (USD)
TRC	O635030	Omeprazole Sulfone N-Oxide	1 mg	$75
TRC	O635030	Omeprazole Sulfone N-Oxide	2.5 mg	$100
TRC	O635030	Omeprazole Sulfone N-Oxide	10 mg	$175
USBiological	286040	Omeprazole Sulfone N-Oxide	1 mg	$425
USBiological	018789	Omeprazole Sulfone N-Oxide	2.5 mg	$460

Additional manufacturers listed in the search results include Hangzhou FandaChem Co., Ltd., ATK Chemical Company Limited, Career Henan Chemical Co., Standardpharm Co. Ltd., BOC Sciences, Chongqing Chemdad Co., Ltd., Hubei Ipure Biology Co., Ltd., Finetech Industry Limited, Hangzhou Huarong Pharm Co., Ltd., and Changzhou Huayang Technology Co., Ltd.

The compound is typically supplied in small quantities for analytical and research purposes, reflecting its specialized use in pharmaceutical analysis and quality control.

Analytical Significance

Omeprazole Sulfone N-Oxide plays a significant role in analytical chemistry, particularly in pharmaceutical quality control and metabolic studies related to proton pump inhibitors. As an impurity listed in the European Pharmacopoeia (EP), it serves as an important marker for quality control in the production of omeprazole and esomeprazole.

The compound's identification and quantification in drug formulations is essential for ensuring compliance with regulatory standards. Methods for its detection likely include high-performance liquid chromatography (HPLC), liquid chromatography-mass spectrometry (LC-MS), and other analytical techniques common in pharmaceutical analysis.

Comparison with Related Compounds

Understanding Omeprazole Sulfone N-Oxide in relation to similar compounds provides important context for its role in pharmaceutical research and quality control. The table below compares key properties of Omeprazole Sulfone N-Oxide with Omeprazole Sulfone:

Property	Omeprazole Sulfone N-Oxide	Omeprazole Sulfone
CAS Number	158812-85-2	88546-55-8
Molecular Formula	C17H19N3O5S	C17H19N3O4S
Molecular Weight	377.41	361.42
Melting Point	200-202°C	80-82°C
Structure	Contains N-oxide group	No N-oxide group
Role	EP Impurity I	EP Impurity D

This comparison highlights the structural relationship between these compounds, with Omeprazole Sulfone N-Oxide containing an additional oxygen atom in the N-oxide functional group. This structural difference accounts for the variations in physical properties such as melting point and likely affects the compound's chemical reactivity and metabolic behavior.